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Compound of Interest

Compound Name: Decafluorobiphenyl

Cat. No.: B1670000

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Decafluorobiphenyl
(CAS No. 434-90-2), a highly fluorinated aromatic compound. Adherence to these guidelines is

crucial for ensuring personnel safety and minimizing environmental impact in a laboratory or
industrial setting.

Chemical and Physical Properties

Decafluorobiphenyl is a white crystalline powder.[1] Its key physical and chemical properties
are summarized below.
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Property Value Source
Molecular Formula C12F10 [1112][3]
Molecular Weight 334.11 g/mol [2]
Melting Point 68-72 °C [31[4]
Boiling Point 206 °C [4115]
Density 1.3079 g/cm3 at 20 °C [5]
Solubility Insoluble in water.[4] [4]
Appearance White crystalline powder/solid [11[3]
Odor No information available [1]

Hazard Identification and Toxicity

According to available safety data, Decafluorobiphenyl is not classified as a hazardous
substance under Regulation (EC) No 1272/2008.[5] However, some sources indicate it may
cause respiratory irritation.[6] As with all chemical substances, it should be handled with care,
assuming unknown hazards.

GHS Hazard Statements from Aggregated Data:[2]

H302 (20% of notifications): Harmful if swallowed.

e H312 (20% of natifications): Harmful in contact with skin.

o H315 (40% of natifications): Causes skin irritation.

e H319 (40% of notifications): Causes serious eye irritation.

e H332 (20% of notifications): Harmful if inhaled.

o H335 (40% of notifications): May cause respiratory irritation.

Toxicological Data Summary:
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Toxicity Endpoint

Result

Source

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

[1]

Skin Corrosion/Irritation

Generally does not irritate the

skin.[5] No data available to

make a definitive classification.

[1]

[1]5]

Serious Eye Damage/Irritation

No data available

[1]

Respiratory or Skin

Sensitization

No data available

[1]

Germ Cell Mutagenicity

No data available

[1]

Carcinogenicity

No data available

[1]

Reproductive Toxicity

No data available

[1]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[6]

[6]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[1]

Aspiration Hazard

Not applicable

[1]

Note: The toxicological properties have not been fully investigated.[6] All chemical products

should be treated with the recognition of "having unknown hazards and toxicity".[7]

Experimental Protocols

Detailed experimental protocols for toxicological and safety studies of Decafluorobiphenyl are

not readily available in public safety documents. The following sections outline standardized

protocols for safe handling, spill response, and emergency procedures based on best practices

and information from Safety Data Sheets.

o Preparation: Before handling, ensure all necessary Personal Protective Equipment (PPE) is

worn correctly. Read and understand the Safety Data Sheet.
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» Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated
area, preferably in a fume hood, to control dust.[7] Avoid the formation of dust and aerosols.

[6]7]

o During Use: Keep the container tightly closed when not in use.[6][7] Avoid contact with skin,
eyes, and clothing.[7] Do not eat, drink, or smoke in the work area.

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling the compound.[7]

In the event of a spill, follow these steps:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]
e Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE, contain the spill. Sweep up and shovel the material into a
suitable, sealed container for disposal.[1][6] Avoid dust formation.[1][6]

o Cleaning: After the material has been collected, clean the spill area.

» Disposal: Dispose of the collected material and any contaminated cleaning supplies
according to local, state, and federal regulations.[7] Do not allow the substance to enter
sewers or surface water.[5]

Safety and Handling Precautions

The following PPE is recommended when handling Decafluorobiphenyl:
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Protection Type Recommended Equipment  Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye Protection )
face shield.[1][6] European Standard EN166.[6]

] ] Follow manufacturer's
) Chemical-resistant gloves o )
Hand Protection o specifications for chemical
(e.g., Nitrile rubber).[1]

resistance.
) ] Lab coat or long-sleeved
Skin and Body Protection ) N/A
clothing.[1]
A NIOSH/MSHA or European
Standard EN 149 approved
Respiratory Protection respirator is required if N/A

exposure limits are exceeded

or if dust is generated.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] Keep away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6][7]

Emergency Procedures
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Exposure Route First Aid Procedure Source

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation o ) [1][6]
breathing is difficult, give
oxygen. Get medical attention

if symptoms occur.[1][6]

Wash off immediately with
) plenty of water for at least 15
Skin Contact ) ) ) [1][6]
minutes. Get medical attention

if symptoms occur.[1][6]

Rinse immediately with plenty
of water, also under the

Eye Contact ) ) [1][6]
eyelids, for at least 15 minutes.

Get medical attention.[1][6]

) Do NOT induce vomiting. Get
Ingestion , _ [1][6]
medical attention.[1][6]

Decafluorobiphenyl is not flammable.[5]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[1][5][6]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen fluoride.[1][6]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode and full
protective gear.[6]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[6] Do not flush into surface water or sanitary sewer systems.[1] It may be possible
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to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[7]

Visualizations
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'
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'
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'
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Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a Decafluorobiphenyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Decafluorobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670000#decafluorobiphenyl-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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